![molecular formula C10H29Cl4N5 B6172349 {2-[(2-aminoethyl)amino]ethyl}[2-(piperazin-1-yl)ethyl]amine tetrahydrochloride CAS No. 2445785-29-3](/img/no-structure.png)
{2-[(2-aminoethyl)amino]ethyl}[2-(piperazin-1-yl)ethyl]amine tetrahydrochloride
Overview
Description
{2-[(2-aminoethyl)amino]ethyl}[2-(piperazin-1-yl)ethyl]amine tetrahydrochloride, also known as 2-[(2-aminoethyl)amino]ethyl piperazine hydrochloride (AEPH), is an organic compound that has a wide range of applications in the field of scientific research. It has been used in a variety of experiments, including those related to neuroscience, biochemistry, and pharmacology. AEPH is a small molecule that is highly soluble in water and has good stability, which makes it an ideal reagent in laboratory experiments.
Mechanism of Action
The mechanism of action of AEPH is not yet fully understood. However, it is believed that the compound binds to the active sites of enzymes and receptors, which then alters their function. This alteration in function can lead to changes in biochemical and physiological processes.
Biochemical and Physiological Effects
AEPH has been shown to have a variety of biochemical and physiological effects. In particular, it has been shown to affect the activity of enzymes, receptors, and transporters. It has also been shown to alter the activity of neurotransmitters, which can lead to changes in behavior and cognition.
Advantages and Limitations for Lab Experiments
AEPH has several advantages for use in laboratory experiments. It is highly soluble in water, has good stability, and is relatively inexpensive to produce. However, there are some limitations to its use in laboratory experiments. For example, AEPH can be toxic to cells at high concentrations and can interfere with other compounds in the reaction mixture.
Future Directions
There are many potential future directions for the use of AEPH in scientific research. For example, it could be used to study the effects of drugs on the body, to study the structure and function of proteins, and to study the effects of neurotransmitters on neuronal activity. Additionally, AEPH could be used to study the effects of environmental toxins on the body, to study the effects of aging on the body, and to study the effects of diet and nutrition on the body. Finally, AEPH could be used to study the effects of genetic mutations on the body.
Synthesis Methods
AEPH is synthesized from the reaction of {2-[(2-aminoethyl)amino]ethyl}[2-(piperazin-1-yl)ethyl]amine tetrahydrochlorideaminoethyl piperazine and ethyl chloroformate. The reaction is carried out in a dry solvent, such as dimethylformamide (DMF), and a base, such as pyridine, is added to the reaction mixture to catalyze the reaction. The reaction is then heated to a temperature of around 80°C for several hours. After the reaction is complete, the product is isolated by precipitation and then purified by recrystallization.
Scientific Research Applications
AEPH has been used in a variety of scientific research applications, including neuroscience, biochemistry, and pharmacology. In neuroscience, AEPH has been used to study the effects of neurotransmitters on neuronal activity. In biochemistry, AEPH has been used to study the structure and function of proteins. In pharmacology, AEPH has been used to study the effects of drugs on the body.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for compound '{2-[(2-aminoethyl)amino]ethyl}[2-(piperazin-1-yl)ethyl]amine tetrahydrochloride' involves the reaction of two primary amines, 1,2-diaminoethane and 1-(2-chloroethyl)piperazine, followed by the addition of hydrochloric acid to form the tetrahydrochloride salt.", "Starting Materials": [ "1,2-diaminoethane", "1-(2-chloroethyl)piperazine", "Hydrochloric acid" ], "Reaction": [ "Step 1: 1,2-diaminoethane is reacted with 1-(2-chloroethyl)piperazine in a solvent such as ethanol or methanol to form the intermediate compound, {2-[(2-aminoethyl)amino]ethyl}[2-(piperazin-1-yl)ethyl]amine.", "Step 2: Hydrochloric acid is added to the reaction mixture to form the tetrahydrochloride salt of the compound.", "Step 3: The tetrahydrochloride salt is isolated by filtration or precipitation and dried to obtain the final product." ] } | |
CAS RN |
2445785-29-3 |
Product Name |
{2-[(2-aminoethyl)amino]ethyl}[2-(piperazin-1-yl)ethyl]amine tetrahydrochloride |
Molecular Formula |
C10H29Cl4N5 |
Molecular Weight |
361.2 |
Purity |
95 |
Origin of Product |
United States |
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